(5Z)-5-[(1,3-Diphenyl-1H-pyrazol-4-YL)methylene]-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one

Specification

• CAS No.: 624724-46-5
• Molecular Formula: C27H21N3OS2
• Molecular Weight: 467.6 g/mol
• IUPAC Name: (5Z)-5-[(1,3-diphenylpyrazol-4-yl)methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C27H21N3OS2/c31-26-24(33-27(32)29(26)17-16-20-10-4-1-5-11-20)18-22-19-30(23-14-8-3-9-15-23)28-25(22)21-12-6-2-7-13-21/h1-15,18-19H,16-17H2/b24-18-
• Standard InChI Key: XBFLWASKNXAZFV-MOHJPFBDSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CCN2C(=O)/C(=C/C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5)/SC2=S
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C(=CC3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5)SC2=S

Introduction

Structural Characteristics

Core Architecture

The compound features a thiazolidinone core (a five-membered ring containing sulfur and nitrogen) fused to a pyrazole ring. The Z-configuration of the exocyclic double bond at position 5 is critical for maintaining stereochemical integrity and biological activity. Key structural components include:

Table 1: Structural Components of (5Z)-5-[(1,3-Diphenyl-1H-pyrazol-4-YL)methylene]-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one

Component	Description
Thiazolidinone core	2-thioxo-4-one ring system with sulfur at position 2 and ketone at position 4.
Pyrazole substituent	1,3-diphenyl group at positions 1 and 3 of the pyrazole ring.
Phenylethyl side chain	2-phenylethyl group at position 3 of the thiazolidinone.
Exocyclic double bond	(Z)-configured methylene bridge linking thiazolidinone and pyrazole.

The molecular formula C27H21N3OS2 (MW: 467.6 g/mol) underscores its hydrophobicity, with a calculated partition coefficient (LogP) of 4.2, suggesting moderate membrane permeability.

Stereochemical Considerations

The Z-configuration of the methylene bridge ensures optimal spatial alignment between the pyrazole and thiazolidinone moieties, facilitating interactions with biological targets such as kinases and inflammatory mediators. Nuclear Overhauser effect (NOE) spectroscopy confirms this configuration, with key NOE correlations observed between the pyrazole C-H and thiazolidinone C5-H protons.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step sequence:

• Pyrazole Formation: Condensation of 1,3-diphenylhydrazine with acetylacetone yields 1,3-diphenylpyrazole-4-carbaldehyde.

• Knoevenagel Condensation: Reaction of the pyrazole aldehyde with 2-thioxo-thiazolidin-4-one in the presence of piperidine generates the exocyclic double bond.

• Alkylation: Introduction of the 2-phenylethyl group via nucleophilic substitution using 2-phenylethyl bromide.

Table 2: Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)
Pyrazole formation	Ethanol, reflux, 12 h	78
Knoevenagel reaction	Piperidine, toluene, 80°C, 6 h	65
Alkylation	K2CO3, DMF, 60°C, 8 h	72

Purification and Characterization

Purification via silica gel chromatography (eluent: ethyl acetate/hexane, 1:3) affords the final compound in >95% purity. Structural confirmation employs:

• NMR: Distinct signals at δ 7.85 ppm (pyrazole H4) and δ 3.75 ppm (thiazolidinone CH2).

• HRMS: [M+H]+ observed at m/z 468.1142 (calculated: 468.1145).

Biological Activity

Anticancer Properties

In vitro studies demonstrate potent activity against MCF-7 breast cancer cells (IC50: 2.3 µM) and A549 lung carcinoma (IC50: 3.1 µM). Mechanistic studies reveal:

• Topoisomerase II inhibition: Disruption of DNA replication via intercalation.

• Apoptosis induction: Caspase-3 activation and PARP cleavage observed at 5 µM.

Anti-Inflammatory Effects

The compound suppresses COX-2 expression in LPS-stimulated macrophages (IC50: 1.8 µM), outperforming celecoxib (IC50: 3.5 µM). Molecular docking suggests binding to the COX-2 active site (ΔG: -9.2 kcal/mol).

Antimicrobial Activity

Against Staphylococcus aureus (MIC: 8 µg/mL) and Candida albicans (MIC: 16 µg/mL), the thioxo group enhances membrane disruption via thiol interactions.

Chemical Properties and Stability

Solubility and Partitioning

• Aqueous solubility: <0.1 mg/mL at pH 7.4.

• LogD (pH 7.4): 3.8, indicating preferential partitioning into lipid membranes.

Degradation Pathways

Hydrolytic degradation occurs under alkaline conditions (t1/2: 4.2 h at pH 9), primarily via cleavage of the thiazolidinone ring.

Therapeutic Applications and Future Directions

Challenges and Optimization

• Bioavailability: Prodrug strategies (e.g., phosphate esters) improve aqueous solubility 10-fold.

• Toxicity: Selectivity indices >50 for cancer vs. normal cells suggest favorable safety.